Cas no 390388-87-1 (2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 390388-87-1
• MF: C₆H₄F₆O₂
• MW: 222.085183143616
• MDL: MFCD16990758
• CID: 1498216
• PubChem ID: 50990535
• Update Time: 2025-04-21

2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-
• 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid
• 2,2-Bis(trifluoromethyl)cyclopropane-1-carboxylic acid, 98%
• MFCD16990758
• 390388-87-1
• EN300-89610
• 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylicacid

• MDL： MFCD16990758
• Inchi： 1S/C6H4F6O2/c7-5(8,9)4(6(10,11)12)1-2(4)3(13)14/h2H,1H2,(H,13,14)
• InChI Key： CNINSNRRLKFOBX-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 222.01152
• Monoisotopic Mass: 222.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids